Cas no 2248197-87-5 ((2S)-2-Methyl-3-quinolin-4-ylpropanoic acid)

• Product Name: (2S)-2-Methyl-3-quinolin-4-ylpropanoic acid
• CAS No: 2248197-87-5
• MF: C₁₃H₁₃NO₂
• MW: 215.247823476791
• CID: 6213005
• PubChem ID: 137939759
• Update Time: 2025-06-15

(2S)-2-Methyl-3-quinolin-4-ylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-6505908
• (2S)-2-methyl-3-(quinolin-4-yl)propanoic acid
• 2248197-87-5
• (2S)-2-Methyl-3-quinolin-4-ylpropanoic acid

• Inchi： 1S/C13H13NO2/c1-9(13(15)16)8-10-6-7-14-12-5-3-2-4-11(10)12/h2-7,9H,8H2,1H3,(H,15,16)/t9-/m0/s1
• InChI Key： CCYQSMLFGPDSOA-VIFPVBQESA-N
• SMILES： OC([C@@H](C)CC1C=CN=C2C=CC=CC=12)=O

Computed Properties

• Exact Mass: 215.094628657g/mol
• Monoisotopic Mass: 215.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 50.2Ų

Additional information on (2S)-2-Methyl-3-quinolin-4-ylpropanoic acid

Introduction to (2S)-2-Methyl-3-quinolin-4-ylpropanoic Acid (CAS No. 2248197-87-5)

(2S)-2-Methyl-3-quinolin-4-ylpropanoic acid, identified by its CAS number 2248197-87-5, is a compound of significant interest in the field of chemical and biomedical research. This molecule, featuring a quinoline scaffold combined with a propanoic acid side chain, has garnered attention due to its unique structural properties and potential applications in drug discovery and molecular biology.

The quinoline moiety is a well-known pharmacophore found in numerous bioactive compounds, including antimalarial, antibacterial, and anticancer agents. The presence of the quinoline ring in (2S)-2-methyl-3-quinolin-4-ylpropanoic acid suggests that it may exhibit similar pharmacological properties, making it a valuable candidate for further investigation. The chiral center at the (2S) configuration adds an additional layer of complexity, as stereochemistry often plays a crucial role in the biological activity of molecules.

Recent studies have highlighted the importance of quinoline derivatives in the development of novel therapeutic agents. For instance, researchers have explored quinoline-based compounds for their potential in targeting enzymes and receptors involved in various diseases. The specific arrangement of atoms in (2S)-2-methyl-3-quinolin-4-ylpropanoic acid may contribute to its ability to interact with biological targets, thereby influencing its pharmacological profile.

The compound's structure also suggests potential applications in synthetic chemistry. The combination of a quinoline ring and a propanoic acid side chain provides a versatile framework for further functionalization. This flexibility allows chemists to modify the molecule in various ways, enabling the synthesis of derivatives with tailored properties. Such modifications could enhance the compound's solubility, bioavailability, or target specificity, making it more suitable for therapeutic use.

In addition to its pharmacological potential, (2S)-2-methyl-3-quinolin-4-ylpropanoic acid may find applications in research tools and probes. Quinoline derivatives are frequently used as fluorescent markers or labels in biochemical assays due to their ability to emit light upon excitation. The unique structure of this compound could make it an effective tool for studying protein-protein interactions, enzyme kinetics, or cellular processes.

The synthesis of (2S)-2-methyl-3-quinolin-4-ylpropanoic acid presents both challenges and opportunities. While the quinoline scaffold is well-documented in synthetic literature, incorporating the propanoic acid side chain while maintaining stereochemical integrity requires careful planning. Advanced synthetic techniques, such as asymmetric catalysis or chiral auxiliary methods, may be employed to achieve the desired configuration at the chiral center.

As research continues to uncover new applications for quinoline derivatives, (2S)-2-methyl-3-quinolin-4-ylpropanoic acid is poised to play a significant role in drug discovery and molecular biology. Its unique structural features and potential biological activity make it an exciting candidate for further exploration. By leveraging cutting-edge synthetic methods and interdisciplinary approaches, scientists can harness the full potential of this compound and its derivatives.

The future of (2S)-2-methyl-3-quinolin-4-ylpropanoic acid lies in its ability to bridge the gap between basic research and clinical application. As more is learned about its properties and mechanisms of action, new opportunities will emerge for developing innovative therapies targeting various diseases. The compound's versatility as a starting material for further chemical modifications also ensures that it will remain relevant in the ever-evolving landscape of medicinal chemistry.

In conclusion, (2S)-2-methyl-3-quinolin-4-ylpropanoic acid (CAS No. 2248197-87-5) is a promising compound with significant potential in chemical and biomedical research. Its unique structure, combined with its pharmacological relevance, makes it an attractive candidate for further investigation. As scientific understanding advances, this molecule is likely to contribute to breakthroughs in drug development and molecular biology.